Cas no 102617-10-7 (Piperidine,1-[[2-(phenoxymethyl)cyclopropyl]carbonyl]-, trans- (9CI))

• Product Name: Piperidine,1-[[2-(phenoxymethyl)cyclopropyl]carbonyl]-, trans- (9CI)
• CAS No: 102617-10-7
• MF: C₁₆H₂₁NO₂
• MW: 259.3434445858
• CID: 142807
• PubChem ID: 13705301
• Update Time: 2025-04-19

Piperidine,1-[[2-(phenoxymethyl)cyclopropyl]carbonyl]-, trans- (9CI) Chemical and Physical Properties

Names and Identifiers

• Piperidine,1-[[2-(phenoxymethyl)cyclopropyl]carbonyl]-, trans- (9CI)
• [(1R,2R)-2-(phenoxymethyl)cyclopropyl]-piperidin-1-ylmethanone
• Piperidine, 1-((2-(phenoxymethyl)cyclopropyl)carbonyl)-, trans-
• trans-1-((2-(Phenoxymethyl)cyclopropyl)carbonyl)piperidine
• BRN 5563109
• 102617-10-7
• DTXSID50145410

• Inchi： 1S/C16H21NO2/c18-16(17-9-5-2-6-10-17)15-11-13(15)12-19-14-7-3-1-4-8-14/h1,3-4,7-8,13,15H,2,5-6,9-12H2/t13-,15+/m0/s1
• InChI Key： XRKOWMJQZZAFLZ-DZGCQCFKSA-N
• SMILES： O(C1C=CC=CC=1)C[C@@H]1C[C@H]1C(N1CCCCC1)=O

Computed Properties

• Exact Mass: 259.15733
• Monoisotopic Mass: 259.157229
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 306
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 29.5

Experimental Properties

• Density: 1.139
• Boiling Point: 422.9°C at 760 mmHg
• Flash Point: 209.6°C
• Refractive Index: 1.563
• PSA: 29.54
• LogP: 2.65190